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Compound of Interest

Compound Name: 3',5"-Dimethoxyacetophenone

Cat. No.: B1266429

For Researchers, Scientists, and Drug Development Professionals

Introduction

3',5'-Dimethoxyacetophenone, also known as 1-(3,5-dimethoxyphenyl)ethanone, is an
aromatic ketone that serves as a valuable intermediate in organic synthesis.[1] Its chemical
structure, featuring a benzene ring substituted with two methoxy groups and an acetyl group,
makes it a versatile building block for more complex molecules. This guide provides a
comprehensive overview of its chemical properties, synthesis, and known applications.

Chemical and Physical Properties

3',5'-Dimethoxyacetophenone is a white to off-white crystalline solid at room temperature with
a faint, aromatic odor.[1] It is largely insoluble in water but shows moderate solubility in
common organic solvents such as ethanol, methanol, and acetone.[1]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 39151-19-4

Molecular Formula C10H1203

Molecular Weight 180.20 g/mol

InChl Key YJIKHOUIVWKQRSL-UHFFFAOYSA-N
SMILES CC(=0)C1=CC(=CC(=C1)0C)0OC

EC Number 254-322-3

Table 2: Physical Properties

Property Value

Melting Point 33-34 °C

Boiling Point 290-291 °C

Flash Point 113 °C (closed cup)

Refractive Index n20/D 1.543

Appearance White to light yellow crystalline powder

Solubility Insoluble in water
Synthesis

The primary method for synthesizing 3',5'-Dimethoxyacetophenone is through the Friedel-
Crafts acylation of 3,5-dimethoxybenzene.[1] This reaction involves the introduction of an acetyl
group onto the aromatic ring using an acylating agent in the presence of a Lewis acid catalyst.

Experimental Protocol: Friedel-Crafts Acylation

This protocol is a representative procedure based on established methodologies for Friedel-
Crafts acylation. Optimization of reaction conditions may be necessary.

Materials:
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3,5-Dimethoxybenzene

Acetyl chloride (or acetic anhydride)

Anhydrous aluminum chloride (AICI3)

Dichloromethane (DCM) or another suitable anhydrous solvent

Concentrated hydrochloric acid (HCI)

Ice

5% Sodium hydroxide (NaOH) solution

Saturated sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSQOa)

Equipment:

Three-neck round-bottom flask

Reflux condenser with a drying tube (e.g., filled with calcium chloride)

Constant pressure dropping funnel

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

e Reaction Setup: In a clean, dry three-neck round-bottom flask equipped with a magnetic
stirrer, reflux condenser, and dropping funnel, add anhydrous aluminum chloride (1.1 to 1.3
equivalents) and anhydrous dichloromethane. Cool the suspension to 0 °C in an ice bath.
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Addition of Acylating Agent: Slowly add acetyl chloride (1.0 equivalent) dropwise to the
cooled suspension via the dropping funnel with continuous stirring.

Addition of Substrate: After the addition of acetyl chloride, add a solution of 3,5-
dimethoxybenzene (1.0 equivalent) in anhydrous dichloromethane dropwise, maintaining the
temperature at 0-5 °C.

Reaction: Once the addition is complete, allow the reaction mixture to warm to room
temperature and stir for several hours. Monitor the reaction progress using Thin Layer
Chromatography (TLC).

Work-up: Upon completion, carefully pour the reaction mixture into a beaker containing a
mixture of crushed ice and concentrated hydrochloric acid with vigorous stirring. This will
decompose the aluminum chloride complex.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract
the aqueous layer twice with dichloromethane. Combine all organic layers.

Washing: Wash the combined organic layer sequentially with water, 5% sodium hydroxide
solution, and finally with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and remove the solvent under reduced pressure using a rotary evaporator to yield the crude
product.

Purification: The crude 3',5'-Dimethoxyacetophenone can be further purified by
recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica
gel.

3,5-Dimethoxyacetophenone
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Workflow for the synthesis of 3',5'-Dimethoxyacetophenone.

Applications

3',5'-Dimethoxyacetophenone is primarily utilized as a chemical intermediate in the synthesis
of a variety of more complex organic molecules.

o Pharmaceutical and Agrochemical Synthesis: It serves as a building block for producing
pharmaceuticals and agrochemicals.[2] Its structure is a precursor for the synthesis of
flavonoids and fatty acids which may have medicinal value.[2]

o Corrosion Inhibitor: It has been identified as a corrosion inhibitor for metals.[2]

e Analytical Reagent and Catalyst: The compound is also used as an analytical reagent and a
catalyst in certain chemical reactions.[2]

3',5'-Dimethoxyacetophenone

Chem|cal Intermediate

Flavon0|ds Fatty Acids (Other Bioactive Molecules)

Click to download full resolution via product page
Use as a chemical intermediate.

Biological Activity and Signaling Pathways

Currently, there is limited specific information available in the scientific literature regarding the
detailed biological activities and associated signaling pathways of 3',5'-
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Dimethoxyacetophenone. While it is used as a precursor to synthesize potentially bioactive
molecules like flavonoids, its intrinsic biological effects have not been extensively
characterized.[2]

It is important to distinguish 3',5'-Dimethoxyacetophenone from the structurally similar
compound 3',5'-Dimethoxy-4'-hydroxyacetophenone (Acetosyringone). Acetosyringone has
been studied for its various biological activities, including its role in plant-microbe interactions
and potential anti-inflammatory properties. However, these activities should not be directly
attributed to 3',5'-Dimethoxyacetophenone without specific experimental evidence.

Further research is required to elucidate any potential pharmacological effects and
mechanisms of action of 3',5'-Dimethoxyacetophenone.

Safety and Handling

3',5'-Dimethoxyacetophenone may cause skin irritation, serious eye irritation, and respiratory
irritation. [3]

GHS Hazard Statements:

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

e P280: Wear protective gloves/eye protection/face protection.

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.
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It should be handled in a well-ventilated area using appropriate personal protective equipment
(PPE), including gloves, safety goggles, and respiratory protection. Store in a cool, dry place
away from incompatible materials such as strong oxidizing agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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